3-Fluoro-2-iodo-6-methylpyridine

• Molecular Formula: C6H5FIN
• Molecular Weight: 237.01 g/mol
• IUPAC Name: 3-fluoro-2-iodo-6-methylpyridine
• InChI: InChI=1S/C6H5FIN/c1-4-2-3-5(7)6(8)9-4/h2-3H,1H3
• InChI Key: LEAWKGFYLYGGHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)F)I

Description

3-Fluoro-2-iodo-6-methylpyridine is a useful research compound. Its molecular formula is C6H5FIN and its molecular weight is 237.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-bromo-3-fluoro-6-methylpyridine (1000 mg, 5.26 mmol) in 1,4-dioxane (16 mL) were added sodium iodide (1580 mg, 10.52 mmol), copper (I) iodide (150 mg, 0.26 mmol), N,N′-dimethylethylenediamine (62 μL, 0.58 mmol) under argon atmosphere. The reaction solution was heated to reflux for 4 hours, cooled to room temperature, and then to the reaction solution was added water. The mixture was extracted with ethyl acetate twice. The organic layer was combined, washed with aqueous citric acid solution and saturated brine, dried over anhydrous sodium sulfate, and then concentrated under reduced pressure to give 3-fluoro-2-iodo-6-methylpyridine (1169 mg, 94%) as a white powder.